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Compound of Interest

Compound Name: Tetradecanoate

Cat. No.: B1227901 Get Quote

Technical Support Center: Myristic Acid
This technical support center provides essential information for the safe handling and storage

of myristic acid in a research and development environment.

Frequently Asked Questions (FAQs)
Q1: What is myristic acid and what are its common hazards?

Myristic acid, also known as tetradecanoic acid, is a saturated fatty acid found in many animal

and vegetable fats.[1] While not classified as a highly hazardous substance, it can cause

irritation to the eyes, skin, and respiratory system.[2][3] It is important to handle it with

appropriate personal protective equipment in a well-ventilated area.[2][3]

Q2: What are the appropriate storage conditions for myristic acid?

Myristic acid should be stored in a cool, dry, and well-ventilated area in a tightly sealed

container.[3][4] It should be kept away from incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.[5][6]

Q3: What personal protective equipment (PPE) should I wear when handling myristic acid?

When handling myristic acid, it is recommended to wear:

Eye Protection: Safety glasses with side shields or chemical goggles.[2][3]
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Skin Protection: Chemical-resistant gloves (such as nitrile or neoprene) and a lab coat.[7][8]

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator should

be used.[3][9]

Q4: What should I do in case of accidental exposure to myristic acid?

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[3]

[7]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water. Seek medical attention if irritation develops.[2][7]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if respiratory irritation occurs.[3][5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[3][5]

Q5: How should I dispose of myristic acid waste?

Myristic acid waste should be disposed of in accordance with local, state, and federal

regulations. It should be collected in a suitable, labeled container for disposal. Do not allow it to

enter drains or waterways.[2][10]
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Issue Possible Cause Troubleshooting Steps

Myristic acid has solidified in

the container.

Storage temperature is below

its melting point (approx. 54-

58°C).

Gently warm the container in a

water bath to a temperature

slightly above its melting point.

Do not use a direct flame.

The myristic acid appears

discolored or has an unusual

odor.

Potential contamination or

degradation.

Do not use the myristic acid.

Dispose of it according to

proper procedures and obtain

a fresh supply.

Difficulty dissolving myristic

acid in a solvent.

Myristic acid has low solubility

in water but is soluble in

organic solvents.[11][12]

Use an appropriate organic

solvent such as ethanol, ether,

or chloroform.[12] Gentle

heating and stirring can aid

dissolution.

Quantitative Data
Physical and Chemical Properties of Myristic Acid

Property Value

Molecular Formula C₁₄H₂₈O₂[13]

Molecular Weight 228.37 g/mol [13]

Appearance White crystalline solid or powder[12][13]

Melting Point 52-54 °C[14][15]

Boiling Point 250 °C at 100 mmHg[6]

Solubility in Water <0.1 g/100 mL at 18°C[6]

Solubility in Organic Solvents Soluble in ethanol, ether, and chloroform[6][12]

Flash Point >110 °C (>230 °F)[3][10]
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Experimental Protocols
Protocol 1: Preparation of a Standard Myristic Acid Solution

Objective: To prepare a stock solution of myristic acid in an organic solvent.

Materials:

Myristic acid (solid)

Ethanol (or another suitable organic solvent)

Analytical balance

Volumetric flask

Spatula

Beaker

Magnetic stirrer and stir bar (optional)

Water bath (optional)

Methodology:

Calculate the required mass: Determine the mass of myristic acid needed to achieve the

desired concentration in the chosen volume of solvent.

Weigh the myristic acid: Accurately weigh the calculated mass of myristic acid using an

analytical balance and transfer it to a clean, dry beaker.

Dissolve in solvent: Add a small amount of the chosen solvent (e.g., ethanol) to the beaker

and stir to dissolve the myristic acid. Gentle warming in a water bath can be used to facilitate

dissolution if necessary.

Transfer to volumetric flask: Once the myristic acid is fully dissolved, carefully transfer the

solution to a volumetric flask of the appropriate size.
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Bring to volume: Rinse the beaker with a small amount of the solvent and add the rinsing to

the volumetric flask. Repeat this step 2-3 times to ensure all the myristic acid is transferred.

Finally, add the solvent to the flask until the bottom of the meniscus reaches the calibration

mark.

Mix thoroughly: Stopper the flask and invert it several times to ensure the solution is

homogeneous.

Label and store: Label the flask with the name of the compound, concentration, solvent, and

date of preparation. Store the solution in a tightly sealed container under the recommended

storage conditions.
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Experimental Workflow: Handling Myristic Acid
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Caption: A general workflow for safely handling myristic acid in a laboratory setting.
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Troubleshooting Common Issues with Myristic Acid

action_node Encounter an Issue?

What is the issue?
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Discolored/Unusual Odor?

Appearance

Difficulty Dissolving?

Solubility

Gently warm in a water bath

Yes

Dispose and get a fresh supply

Yes

Use appropriate organic solvent
(e.g., ethanol) and gentle heat

Yes

Click to download full resolution via product page

Caption: A decision tree for troubleshooting common problems encountered with myristic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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